Cas no 106556-70-1 (3H-Pyrrol-3-one, 1,2-dihydro-2,2-dimethyl-)

3H-Pyrrol-3-one, 1,2-dihydro-2,2-dimethyl- structure
106556-70-1 structure
Product Name:3H-Pyrrol-3-one, 1,2-dihydro-2,2-dimethyl-
CAS No:106556-70-1
MF:C6H9NO
MW:111.141761541367
CID:3579642
PubChem ID:13601742
Update Time:2025-04-22

3H-Pyrrol-3-one, 1,2-dihydro-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrrol-3-one, 1,2-dihydro-2,2-dimethyl-
    • DTXSID301274958
    • InChI=1/C6H9NO/c1-6(2)5(8)3-4-7-6/h3-4,7H,1-2H
    • Dimethylpyrrolinon
    • AKOS006375582
    • 106556-70-1
    • 1,2-Dihydro-2,2-dimethyl-3H-pyrrol-3-one
    • Inchi: 1S/C6H9NO/c1-6(2)5(8)3-4-7-6/h3-4,7H,1-2H3
    • InChI Key: TWLXOLHIGKHHDU-UHFFFAOYSA-N
    • SMILES: O=C1C=CNC1(C)C

Computed Properties

  • Exact Mass: 111.068413911g/mol
  • Monoisotopic Mass: 111.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 29.1Ų
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